7-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 7-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H19BrN4OS/c23-16-8-6-15(7-9-16)18-14-29-20-19(18)24-22(25-21(20)28)27-12-10-26(11-13-27)17-4-2-1-3-5-17/h1-9,14H,10-13H2,(H,24,25,28)
• InChI Key: XVJJLXHREDATRT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=C(C=C5)Br
• Molecular Formula: C22H19BrN4OS
• Molecular Weight: 467.4 g/mol

Description

7-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one, commonly known as BPPTP, is an organic compound of the thienopyrimidine class. It has been widely studied due to its potential applications in medicinal chemistry and drug design. BPPTP has a wide range of biological activities and is currently under investigation for its use in the treatment of various diseases.

Scientific Research Applications

BPPTP has been studied extensively in recent years due to its potential applications in medicinal chemistry and drug design. It has been shown to have a wide range of biological activities, including anti-tumor, anti-inflammatory, anti-oxidant, and anti-bacterial properties. BPPTP has also been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.

Mechanism of Action

The mechanism of action of BPPTP is not fully understood, but it is believed to involve the inhibition of the enzyme acetylcholinesterase. Acetylcholinesterase is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the regulation of various physiological processes. By inhibiting the enzyme, BPPTP is thought to increase the levels of acetylcholine in the body, thus leading to a variety of physiological effects.
Biochemical and Physiological Effects
BPPTP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the body, which can lead to improved memory and cognitive function. BPPTP has also been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, it has been shown to have beneficial effects on blood glucose levels, insulin sensitivity, and lipid metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using BPPTP in lab experiments include its low cost, high purity, and ease of synthesis. Additionally, BPPTP is stable and can be stored for long periods of time. The main limitation of using BPPTP in lab experiments is its lack of water solubility, which can make it difficult to work with.

Future Directions

The potential applications of BPPTP are still being explored, and there are numerous future directions that could be taken. One possibility is the development of new BPPTP-based drugs for the treatment of various diseases. Additionally, BPPTP could be used in combination with other compounds to create novel drug combinations with enhanced efficacy. Another possibility is the use of BPPTP in the development of new diagnostic tools or biomarkers. Finally, further research could be done to explore the potential therapeutic applications of BPPTP in other areas, such as neurodegenerative diseases and cardiovascular diseases.

Synthesis Methods

The synthesis of BPPTP is based on the reaction of 4-bromophenyl-2-phenylpiperazin-1-yl-thiophene with 4-bromobenzaldehyde. The reaction is carried out in the presence of sodium hydroxide and a catalytic amount of p-toluenesulfonic acid. The reaction is typically carried out at a temperature of 40°C for a period of 8 hours. The final product is isolated by precipitation with aqueous ethanol.